Cas no 1484262-92-1 (1-(3-chlorophenyl)sulfanylcyclobutane-1-carboxylic acid)

• Product Name: 1-(3-chlorophenyl)sulfanylcyclobutane-1-carboxylic acid
• CAS No: 1484262-92-1
• MF: C₁₁H₁₁ClO₂S
• MW: 242.721841096878
• CID: 5697734
• PubChem ID: 66147437
• Update Time: 2025-05-19

1-(3-chlorophenyl)sulfanylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(3-chlorophenyl)sulfanyl]cyclobutane-1-carboxylicacid
• CS-0288405
• 1-((3-Chlorophenyl)thio)cyclobutane-1-carboxylic acid
• 1484262-92-1
• 1-[(3-chlorophenyl)sulfanyl]cyclobutane-1-carboxylic acid
• AKOS015490427
• EN300-1122519
• Cyclobutanecarboxylic acid, 1-[(3-chlorophenyl)thio]-
• 1-(3-chlorophenyl)sulfanylcyclobutane-1-carboxylic acid

• Inchi： 1S/C11H11ClO2S/c12-8-3-1-4-9(7-8)15-11(10(13)14)5-2-6-11/h1,3-4,7H,2,5-6H2,(H,13,14)
• InChI Key： QCGYQVMZWWDANM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)SC1(C(=O)O)CCC1

Computed Properties

• Exact Mass: 242.0168285g/mol
• Monoisotopic Mass: 242.0168285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 401.2±30.0 °C(Predicted)
• pka: 3.48±0.20(Predicted)

Additional information on 1-(3-chlorophenyl)sulfanylcyclobutane-1-carboxylic acid

Introduction to CAS No. 1484262-92-1: 1-(3-Chlorophenyl)sulfanylcyclobutane-1-carboxylic Acid

The compound CAS No. 1484262-92-1, also known as 1-(3-chlorophenyl)sulfanylcyclobutane-1-carboxylic acid, is a unique organic molecule with significant potential in the fields of chemistry and biomedicine. This compound is characterized by its cyclobutane ring structure, which is fused with a sulfanyl group and a carboxylic acid moiety, making it a versatile building block for various chemical reactions and applications.

Recent studies have highlighted the importance of cyclobutane-containing compounds in drug discovery due to their unique electronic properties and structural rigidity. The presence of the sulfanyl group (a sulfur atom bonded to an aromatic ring) in this compound adds further complexity to its reactivity, making it an interesting subject for both academic research and industrial applications.

One of the most notable features of this compound is its ability to participate in ring-opening reactions, which are critical in organic synthesis for creating more complex molecules. The carboxylic acid group also provides versatility, allowing for the formation of esters, amides, and other derivatives that can be tailored for specific purposes.

In terms of synthesis, researchers have developed several efficient methods to prepare 1-(3-chlorophenyl)sulfanylcyclobutane-1-carboxylic acid. These methods often involve multi-step processes that include coupling reactions, oxidation steps, and cyclization techniques. The use of transition metal catalysts has significantly improved the yield and selectivity of these reactions, making large-scale production feasible.

From a biological standpoint, this compound has shown promise in preliminary assays for its potential as an antimicrobial agent and an anticancer drug candidate. The chlorine substituent on the phenyl ring enhances its lipophilicity, which is crucial for drug absorption and bioavailability.

Recent advancements in computational chemistry have allowed researchers to model the behavior of this compound at the molecular level. These studies provide insights into its interaction with biological targets, such as enzymes and receptors, which are essential for understanding its pharmacological effects.

In conclusion, CAS No. 1484262-92-1 represents a significant advancement in organic chemistry with broad implications for drug development and materials science. Its unique structure and reactivity make it a valuable tool for researchers aiming to explore novel therapeutic agents and advanced materials.